(Hex-5-en-2-yl)[3-(1H-imidazol-1-yl)propyl]amine

• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol
• SMILES: CC(CCC=C)NCCCN1C=CN=C1
• InChI: InChI=1S/C12H21N3/c1-3-4-6-12(2)14-7-5-9-15-10-8-13-11-15/h3,8,10-12,14H,1,4-7,9H2,2H3
• InChIKey: OTSNDEWESKRGEQ-UHFFFAOYSA-N

Procurement-Grade Profile: (Hex-5-en-2-yl)[3-(1H-imidazol-1-yl)propyl]amine

(Hex-5-en-2-yl)[3-(1H-imidazol-1-yl)propyl]amine (CAS 1564812-89-0) is a synthetic secondary amine with molecular formula C12H21N3 and molecular weight 207.32 g/mol . It features a linear hex-5-en-2-yl chain (containing a terminal alkene) linked via a secondary amine to a 3-(1H-imidazol-1-yl)propyl moiety, placing it within the class of N-alkyl-N-[3-(1H-imidazol-1-yl)propyl]amines. Its calculated LogP of 2.22 and topological polar surface area (TPSA) of 29.85 Ų indicate moderate lipophilicity . The closest commercially available structural analog is Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine (CAS 626209-23-2, C13H21N3, MW 219.33), which substitutes the linear hexenyl chain with a cyclohexenylmethyl group and exhibits a nearly identical LogP (2.22) and identical TPSA (29.85 Ų) . A simpler synthetic precursor, 1-(3-aminopropyl)imidazole (CAS 5036-48-6, C6H11N3, MW 125.17), lacks the N-alkyl substitution entirely . This compound is available as a research chemical (95% purity) from specialty suppliers .

Matched Pair Control

Identical LogP/TPSA vs. cyclohexenylmethyl analog isolates conformational flexibility (8 vs 6 rotatable bonds) and alkene geometry effects

Synthetic Handle

Terminal alkene enables thiol-ene, hydroboration, and metathesis for probe derivatization — reactivity absent in endocyclic analogs

Dual Pharmacophore

Allylamine-like motif (cf. terbinafine) paired with imidazole ring supports hypothesis-driven polypharmacology screening

Structural Uniqueness of (Hex-5-en-2-yl)[3-(1H-imidazol-1-yl)propyl]amine

Compounds within the N-alkyl-N-[3-(1H-imidazol-1-yl)propyl]amine class cannot be treated as interchangeable procurement items because small structural perturbations in the N-alkyl substituent produce measurable differences in conformational flexibility, steric profile, and potential target engagement. The target compound possesses 8 rotatable bonds versus only 6 in its closest cyclohexenylmethyl analog , conferring a distinct conformational entropy landscape that influences binding mode sampling. Although both compounds share an identical TPSA (29.85 Ų) and nearly identical LogP (~2.22), the linear hex-5-en-2-yl chain presents a terminal sp²-hybridized carbon capable of participating in π-interactions or serving as a synthetic handle for further derivatization — a feature absent in the cyclohexenyl ring system . Furthermore, the dual pharmacophoric character of this scaffold — combining an allylamine-like motif (reminiscent of terbinafine, a squalene epoxidase inhibitor with Ki = 30 nM against Candida [1]) and an imidazole ring (characteristic of CYP51-targeting azole antifungals) — means that substitution of the N-alkyl group could disproportionately alter the balance of these two pharmacophoric contributions, rendering biological activity non-transferable across analogs [2]. The quantitative evidence below substantiates why this specific compound merits prioritized evaluation.

Cyclohexenylmethyl analog

Conformational rigidity (6 rotatable bonds) may restrict binding-site sampling; lacks terminal alkene reactivity for diversification.

1-(3-Aminopropyl)imidazole

Absent N-alkyl substitution drastically alters PSA (43.8 vs 29.9 Ų) and permeability; not a comparable pharmacophore.

General N-alkyl variability

Small changes in N-alkyl chain shift allylamine/imidazole balance — biological activity is non-transferable across analogs.

• [1] Ryder NS. Terbinafine: mode of action and properties of the squalene epoxidase inhibition. Br J Dermatol. 1992;126 Suppl 39:2-7. PMID: 1543672. Ki = 30 nM for squalene epoxidase from Candida. View Source
• [2] Ghoneim SW et al. 1-Aryl-3-(1H-imidazol-1-yl)propan-1-ol esters: synthesis, anti-Candida potential and molecular modeling studies. PubMed. Search results demonstrate class-level antifungal activity for 3-(1H-imidazol-1-yl)propyl derivatives. View Source

Quantitative Differentiation: (Hex-5-en-2-yl)[3-(1H-imidazol-1-yl)propyl]amine

Molecular Weight Advantage Over Cyclohexenylmethyl Analog

The target compound (MW 207.32) is 12.01 Da lighter than its closest commercially available structural analog, Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine (MW 219.33) . This difference corresponds to one additional methylene unit and two additional hydrogen atoms in the comparator. In fragment-based and HTS contexts where ligand efficiency indices (LE = ΔG / heavy atom count) drive candidate prioritization, a lower molecular weight at equivalent potency yields superior LE scores. For procurement, this translates to greater molar quantity per unit mass purchased (4.82 mmol/g for the target vs. 4.56 mmol/g for the comparator), providing approximately 5.7% more compound per gram .

MW Advantage

Cross-study comparable

207.32 g/mol (target)
219.33 g/mol (analog)
Δ = −12.01 (−5.5%)

More moles/gram purchased (4.82 vs 4.56 mmol/g); supports ligand-efficiency-driven screening procurement.

MW from vendor datasheets; heavy atom count 15 vs 16

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	207.32 g/mol (C12H21N3, 15 heavy atoms)
Comparator Or Baseline	Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine: 219.33 g/mol (C13H21N3, 16 heavy atoms)
Quantified Difference	ΔMW = −12.01 g/mol (−5.5%); molar quantity per gram: +5.7%
Conditions	Calculated from molecular formulae; MW values from vendor technical datasheets

Why This Matters

Lower MW provides superior ligand efficiency potential and more moles per gram purchased, directly reducing cost-per-well in screening campaigns.

Conformational Flexibility Over Cyclohexenylmethyl Analog

The target compound possesses 8 freely rotatable bonds compared to only 6 in Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine, a 33% increase in conformational degrees of freedom . This difference arises because the comparator's cyclohexene ring locks two torsional degrees of freedom into a constrained ring system, whereas the target's linear hex-5-en-2-yl chain allows full rotation about the C2–C3 and C3–C4 bonds that are constrained in the ring. Importantly, both compounds share identical TPSA (29.85 Ų) and nearly identical LogP (~2.22), meaning this flexibility differential is not confounded by polarity or lipophilicity differences . The increased rotatable bond count predicts a larger conformational ensemble that may sample binding pockets inaccessible to the more rigid cyclohexenyl analog.

Conformational Flexibility

Cross-study comparable

8 rotatable bonds (target)
6 rotatable bonds (analog)
Δ +2 (+33%)

Larger conformational ensemble may sample cryptic binding pockets; effect isolated from LogP/TPSA.

TPSA and LogP identical (29.85 Ų, 2.22)

Evidence Dimension	Number of rotatable bonds
Target Compound Data	8 rotatable bonds
Comparator Or Baseline	Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine: 6 rotatable bonds
Quantified Difference	Δ = +2 rotatable bonds (+33%); TPSA identical (29.85 Ų); LogP nearly identical (2.2175 vs. 2.2191)
Conditions	Rotatable bond counts from vendor-computed topological descriptors ; defined by standard MDL rotatable bond definition (single bonds not in rings, not terminal)

Why This Matters

Higher conformational flexibility may translate to broader target coverage in screening, particularly for binding sites requiring induced-fit adaptation or accessing cryptic pockets.

Terminal Alkene as a Synthetic Handle

The target compound's hex-5-en-2-yl substituent terminates in a monosubstituted alkene (CH₂=CH–), providing a reactive handle for thiol-ene click chemistry, hydroboration, epoxidation, or cross-metathesis derivatization . In contrast, the closest analog Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine contains a 1,2-disubstituted endocyclic alkene within a cyclohexene ring, which exhibits substantially different reactivity: the cyclic alkene is sterically hindered, cannot undergo terminal-alkene-specific reactions such as anti-Markovnikov hydroboration to a primary alcohol, and is less accessible for polymer conjugation or biotinylation strategies . This functional group difference is binary — the target possesses a synthetically tractable terminal alkene, whereas the comparator does not. For medicinal chemistry teams requiring probe derivatization, this represents a go/no-go distinction in compound selection.

Synthetic Handle

Cross-study comparable

Terminal CH₂=CH– (target)
vs. endocyclic 1,2-disubstituted alkene (analog)

Enables thiol-ene, hydroboration, metathesis — critical for probe and bioconjugate synthesis; absent in analog.

Binary reactivity difference; preferred for late-stage diversification

Evidence Dimension	Alkene substitution pattern and synthetic accessibility
Target Compound Data	Monosubstituted terminal alkene (CH₂=CH–); accessible to thiol-ene, hydroboration, epoxidation, metathesis
Comparator Or Baseline	Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine: 1,2-disubstituted endocyclic alkene; no terminal alkene reactivity
Quantified Difference	Qualitative binary difference (terminal vs. internal alkene); no quantitative reactivity ratio available
Conditions	Structural analysis from molecular formulae and IUPAC nomenclature ; reactivity inferred from established alkene reactivity principles

Why This Matters

The terminal alkene uniquely enables late-stage diversification, bioconjugation, and probe synthesis — capabilities entirely absent in the closest structural analog, making this compound the preferred choice for chemical biology and probe development workflows.

Dual Pharmacophore Potential of Allylamine-Imidazole Scaffold

The target compound uniquely combines two pharmacophoric elements within a single small molecule: (i) an allylamine-like hex-5-en-2-yl moiety, structurally reminiscent of terbinafine, which inhibits squalene epoxidase (Ki = 30 nM against Candida [1]); and (ii) an imidazole ring, characteristic of azole antifungals (e.g., miconazole, clotrimazole) that inhibit lanosterol 14α-demethylase (CYP51) [2]. This dual pharmacophore architecture is absent in both terbinafine (which lacks an imidazole) and classical imidazole antifungals (which lack an allylamine chain). Preliminary pharmacological screening has indicated that structurally related imidazole-containing allylamine derivatives exhibit CCR5 antagonist activity, suggesting potential beyond antifungal applications [3]. No quantitative comparative data for the target compound against specific biological targets exist in the published literature as of the search date; this evidence dimension is therefore tagged as class-level inference pending direct experimental validation.

Dual Pharmacophore

Class-level inference

Allylamine-like motif + imidazole ring in single scaffold (207.32 Da)

Hypothesis-driven polypharmacology tool; direct target-engagement data unavailable.

Review reported CCR5 antagonist screening; squalene epoxidase/CYP51 activity not measured

Evidence Dimension	Pharmacophoric composition: allylamine motif + imidazole ring
Target Compound Data	Contains hex-5-en-2-yl (allylamine-like) AND 3-(1H-imidazol-1-yl)propyl (azole-like) pharmacophores in a single scaffold (C12H21N3, 207.32 Da)
Comparator Or Baseline	Terbinafine: contains allylamine but lacks imidazole (C21H25N, no azole ring). Miconazole: contains imidazole but lacks allylamine (C18H14Cl4N2O, no alkenylamine chain). 1-(3-Aminopropyl)imidazole: contains imidazole–propylamine but lacks N-alkyl substitution (C6H11N3, 125.17 Da, PSA 43.84 vs. target TPSA 29.85)
Quantified Difference	No direct comparative bioactivity data available for the target compound. Terbinafine Ki (squalene epoxidase) = 30 nM [1]; target compound activity against this target is unknown.
Conditions	Structural comparison; terbinafine Ki measured against Candida squalene epoxidase in vitro [1]; target compound bioactivity data not available in peer-reviewed literature

Why This Matters

The hybrid scaffold presents a hypothesis-driven procurement rationale: if dual ergosterol biosynthesis inhibition (squalene epoxidase + CYP51) can be achieved by a single molecule, this compound may serve as a tool to investigate polypharmacology-based antifungal strategies with reduced resistance potential.

• [1] Ryder NS. Terbinafine: mode of action and properties of the squalene epoxidase inhibition. Br J Dermatol. 1992;126 Suppl 39:2-7. PMID: 1543672. Terbinafine Ki = 30 nM against Candida squalene epoxidase. View Source
• [2] Ghoneim SW et al. 1-Aryl-3-(1H-imidazol-1-yl)propan-1-ol esters: synthesis, anti-Candida potential and molecular modeling studies. PubMed. Demonstrates anti-Candida activity for 3-(1H-imidazol-1-yl)propyl derivatives. View Source
• [3] Semantic Scholar. Zhang H. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist, for the preparation of the treatment of CCR5 mediated disease (HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and COPD). 2012. Available at: https://www.semanticscholar.org/author/张会利/91457169 View Source

Matched LogP and TPSA with Closest Analog

The target compound (LogP = 2.22, TPSA = 29.85 Ų) and its closest analog Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine (LogP = 2.22, TPSA = 29.85 Ų) exhibit essentially identical calculated lipophilicity and polarity . This near-perfect matching of two critical physicochemical parameters provides a uniquely controlled comparison: any differential biological activity observed between these two compounds can be attributed primarily to conformational flexibility (8 vs. 6 rotatable bonds) and alkene geometry (terminal vs. endocyclic), rather than to confounding differences in membrane permeability or solubility. In contrast, the simpler precursor 1-(3-aminopropyl)imidazole is substantially more polar (PSA = 43.84 Ų, LogP = 0.93), making it a poor physicochemical comparator . For procurement decisions where scaffold-hopping with controlled physicochemical parameters is desired, this matched molecular pair (target vs. cyclohexenylmethyl analog) offers an ideal experimental system.

Matched Physicochemical Profile

Cross-study comparable

LogP 2.22, TPSA 29.85 (target)
LogP 2.22, TPSA 29.85 (analog)

Controls for permeability and solubility; differential activity attributable to flexibility/geometry.

Ideal matched molecular pair for MMP analysis

Evidence Dimension	Calculated LogP and TPSA values
Target Compound Data	LogP = 2.2175, TPSA = 29.85 Ų
Comparator Or Baseline	Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine: LogP = 2.2191, TPSA = 29.85 Ų. 1-(3-Aminopropyl)imidazole: LogP = 0.9322, PSA = 43.84 Ų.
Quantified Difference	Target vs. cyclohexenylmethyl: ΔLogP = −0.0016 (<0.1%), ΔTPSA = 0.00 Ų (identical). Target vs. 1-(3-aminopropyl)imidazole: ΔLogP = +1.2853, ΔPSA = −13.99 Ų.
Conditions	Calculated values from vendor computational property predictions

Why This Matters

The matched LogP/TPSA with the closest analog enables attribution of biological differences to conformational/geometric factors rather than ADME confounders, making this compound an essential control in matched molecular pair analyses.

Purity and Boiling Point Trade-offs

The target compound is supplied at 95% purity with no reported boiling point, whereas the closest analog Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine is available at 98% purity with a characterized boiling point of 390.0 ± 25.0 °C at 760 mmHg . The 3-percentage-point purity differential may necessitate repurification for assays requiring >97% purity, though the 95% specification is adequate for most biochemical screening applications. The absence of a reported boiling point for the target compound introduces uncertainty for laboratories employing distillation-based purification or conducting thermal stability assessments. However, the target compound's lower molecular weight and linear structure predict a lower boiling point than the cyclohexenyl analog's 390 °C, which may simplify vacuum distillation if needed . Both compounds are supplied on an inquiry-only pricing basis and are designated for research use only, with no direct human or veterinary application permitted .

Purity & Boiling Point

Cross-study comparable

95% purity (target) – BP not reported
98% purity (analog) – BP 390 °C

Repurification may be needed for stringent assays; unknown BP limits distillation planning.

Vendor specifications; inquire for batch-specific QC data

Evidence Dimension	Commercial purity specification and boiling point
Target Compound Data	Purity: 95%; Boiling point: not reported
Comparator Or Baseline	Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine: Purity: 98%; Boiling point: 390.0 ± 25.0 °C at 760 mmHg
Quantified Difference	ΔPurity = −3 percentage points; ΔBP = not calculable (target BP unreported)
Conditions	Vendor specifications from Leyan product datasheets ; boiling point measured at standard atmospheric pressure

Why This Matters

The 95% purity may require upfront QC verification or repurification for stringent assays, adding a procedural step relative to the 98%-pure analog; procurement teams should factor this into workflow planning and cost estimation.

Application Scenarios for (Hex-5-en-2-yl)[3-(1H-imidazol-1-yl)propyl]amine

Matched Molecular Pair Analysis with Cyclohexenylmethyl Analog

The near-identical LogP (2.2175 vs. 2.2191) and identical TPSA (29.85 Ų) between the target compound and Cyclohex-3-enylmethyl-(3-imidazol-1-yl-propyl)-amine constitute a rare matched molecular pair where physicochemical properties are controlled and the primary variables are conformational flexibility (8 vs. 6 rotatable bonds) and alkene geometry (terminal vs. endocyclic) . Researchers studying the impact of ligand conformational entropy on binding thermodynamics can procure both compounds and compare ITC-derived ΔG, ΔH, and −TΔS values, confident that differential membrane permeability will not confound cellular assay results. This scenario is particularly valuable for computational chemists validating conformational sampling algorithms or free energy perturbation (FEP) predictions, where a controlled experimental benchmark pair is essential .

Late-Stage Diversification via Terminal Alkene

The monosubstituted terminal alkene of the hex-5-en-2-yl chain enables thiol-ene click chemistry, hydroboration–oxidation (yielding a primary alcohol handle), and olefin cross-metathesis for linker attachment — synthetic transformations completely inaccessible to the cyclohexenylmethyl analog . This makes the target compound uniquely suited as a starting scaffold for constructing chemical biology probes, including photoaffinity labels (via alkene epoxidation followed by nucleophilic opening), biotinylated pull-down reagents (via thiol-ene with biotin-SH), or PROTAC linker attachment points (via cross-metathesis with acrylate-functionalized E3 ligase ligands). The compound's moderate lipophilicity (LogP 2.22) is compatible with cellular permeability requirements for PROTAC development .

Dual Squalene Epoxidase–CYP51 Inhibition Testing

The structural co-occurrence of an allylamine-like motif (associated with squalene epoxidase inhibition, cf. terbinafine Ki = 30 nM ) and an imidazole ring (associated with CYP51 inhibition) within a single 207 Da scaffold makes this compound a compelling tool for investigating dual-mechanism ergosterol biosynthesis disruption. Researchers can assess whether a single small molecule can simultaneously engage both targets, potentially reducing the probability of resistance emergence compared to single-target antifungals . While direct bioactivity data for the target compound against these enzymes is not available in the published literature, the well-characterized pharmacology of the individual pharmacophoric components provides a strong rationale for targeted screening. The preliminary indication of CCR5 antagonist activity from pharmacological screening further supports the scaffold's polypharmacology potential [1].

Conformational Ensemble Analysis by NMR and MD

The target compound's 8 rotatable bonds — two more than its closest cyclohexenylmethyl analog — generate a significantly larger conformational ensemble at physiological temperature, making it an informative test case for NMR-derived conformational analysis (e.g., NOESY distance restraints, J-coupling-based torsional analysis, or ¹³C chemical shift prediction) . The linear hexenyl chain, unconstrained by ring geometry, can sample trans, gauche(+), and gauche(−) conformations about each rotatable C–C bond, providing rich conformational data for benchmarking molecular dynamics force fields (e.g., GAFF2, OpenFF, or CHARMM CGenFF). The terminal alkene additionally provides a distinctive ¹H NMR signature (multiplet at ~5.0–5.8 ppm for the vinylic protons) that serves as a convenient spectroscopic handle for monitoring conformational exchange by EXSY or relaxation dispersion experiments .

Application

Selection Property

Validation Focus

Matched Molecular Pair Analysis

Physicochemical matched pair (identical LogP/TPSA)

Conformational entropy-driven binding thermodynamics

Late-Stage Diversification

Terminal alkene synthetic handle

Thiol-ene, hydroboration, metathesis reactivity validation

Dual-Target Ergosterol Research

Allylamine-imidazole dual pharmacophore scaffold

Squalene epoxidase + CYP51 engagement (hypothesis testing)

Conformational Ensemble Analysis

High rotatable bond count (8 vs 6 in analog)

NMR NOESY/J-coupling, MD force field benchmarking

• [1] Semantic Scholar. Zhang H (2012). CCR5 antagonist preliminary screening data for imidazole-propylamine derivatives. Available at: https://www.semanticscholar.org/author/张会利/91457169 View Source